Cas no 384793-20-8 (Tert-Butyl (2-bromo-4-nitrophenyl)carbamate)

• Product Name: Tert-Butyl (2-bromo-4-nitrophenyl)carbamate
• CAS No: 384793-20-8
• MF: C₁₁H₁₃BrN₂O₄
• MW: 317.135922193527
• CID: 2669742
• Update Time: 2025-05-20

Tert-Butyl (2-bromo-4-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-bromo-4-nitrophenyl)carbamate
• tert-Butyl (2-bromo-4-nitrophenyl)carbamate
• N-(tert-Butoxycarbonyl)-2-bromo-4-nitroaniline
• Tert-Butyl (2-bromo-4-nitrophenyl)carbamate

• Inchi： 1S/C11H13BrN2O4/c1-11(2,3)18-10(15)13-9-5-4-7(14(16)17)6-8(9)12/h4-6H,1-3H3,(H,13,15)
• InChI Key： RSOLKCQKGKNTGX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Topological Polar Surface Area: 84.2

Additional information on Tert-Butyl (2-bromo-4-nitrophenyl)carbamate

Comprehensive Guide to Tert-Butyl (2-bromo-4-nitrophenyl)carbamate (CAS No. 384793-20-8)

Tert-Butyl (2-bromo-4-nitrophenyl)carbamate (CAS No. 384793-20-8) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This compound, often referred to as Boc-protected 2-bromo-4-nitroaniline, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the tert-butyl carbamate group and the bromo-nitro substitution pattern, make it highly valuable for medicinal chemistry applications.

The growing interest in Tert-Butyl (2-bromo-4-nitrophenyl)carbamate is driven by its role in developing novel drug candidates and agrochemicals. Researchers frequently search for Boc-protected bromonitroaniline derivatives due to their versatility in cross-coupling reactions and other synthetic transformations. With the increasing demand for high-purity chemical intermediates, this compound has gained significant attention in both academic and industrial laboratories.

From a chemical perspective, Tert-Butyl (2-bromo-4-nitrophenyl)carbamate exhibits interesting properties that make it suitable for various applications. The nitro group provides an excellent handle for further functionalization, while the bromo substituent allows for efficient palladium-catalyzed coupling reactions. These characteristics align with current research trends focusing on atom-efficient synthesis and green chemistry principles, which are hot topics in modern organic chemistry.

The synthesis of Tert-Butyl (2-bromo-4-nitrophenyl)carbamate typically involves the protection of 2-bromo-4-nitroaniline with di-tert-butyl dicarbonate (Boc2O) under mild conditions. This process highlights the compound's importance in protective group chemistry, a fundamental aspect of multi-step organic synthesis. Many researchers searching for Boc protection methods or nitroaromatic compounds will find this compound particularly relevant to their work.

In pharmaceutical applications, Tert-Butyl (2-bromo-4-nitrophenyl)carbamate serves as a building block for various drug discovery programs. The compound's structural motifs are frequently found in molecules targeting kinase inhibition and enzyme modulation, which are currently among the most searched topics in medicinal chemistry. Its versatility makes it valuable for creating structure-activity relationship (SAR) studies and lead optimization processes.

The global market for specialty chemical intermediates like Tert-Butyl (2-bromo-4-nitrophenyl)carbamate has seen steady growth, driven by increasing R&D investments in the life sciences sector. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, responding to the demand from researchers working on innovative therapeutic agents and crop protection chemicals.

Quality control is paramount when working with Tert-Butyl (2-bromo-4-nitrophenyl)carbamate, as impurities can significantly affect downstream applications. Analytical techniques such as HPLC purity analysis and NMR characterization are commonly employed to ensure the compound meets research-grade standards. These quality assurance aspects are frequently searched by scientists looking for high-performance chemical standards in their synthetic work.

Storage and handling of Tert-Butyl (2-bromo-4-nitrophenyl)carbamate require standard laboratory precautions. The compound should be kept in airtight containers under appropriate conditions to maintain stability. While not classified as hazardous under normal circumstances, proper laboratory safety protocols should always be followed when handling any chemical substance.

The future outlook for Tert-Butyl (2-bromo-4-nitrophenyl)carbamate appears promising, particularly in the context of fragment-based drug discovery and combinatorial chemistry. As pharmaceutical companies continue to explore new chemical space for drug development, the demand for well-characterized intermediates like this compound is expected to grow. Its applications in bioconjugation chemistry and materials science further expand its potential uses beyond traditional medicinal chemistry.

For researchers considering Tert-Butyl (2-bromo-4-nitrophenyl)carbamate for their projects, several commercial suppliers offer this compound with varying levels of purity and packaging options. Comparing technical grade vs. research grade materials and understanding bulk pricing structures are common considerations that researchers search for when planning their synthetic routes.

In conclusion, Tert-Butyl (2-bromo-4-nitrophenyl)carbamate (CAS No. 384793-20-8) represents an important tool in modern chemical synthesis. Its unique combination of functional groups and synthetic versatility make it valuable across multiple research areas. As the scientific community continues to explore new applications for functionalized aromatic compounds, this intermediate will likely maintain its relevance in cutting-edge chemical research and development.